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Compound of Interest

Compound Name: Helium

Cat. No.: B1201725

This technical support center provides researchers, scientists, and drug development
professionals with practical strategies and troubleshooting guidance for reducing helium
consumption in laboratory equipment.

Frequently Asked Questions (FAQS)

Q1: Why is conserving helium in the laboratory so important?

Al: Helium is a finite, non-renewable resource with a critical role in various scientific
applications, including as a carrier gas in gas chromatography (GC) and as a cryogen for
superconducting magnets in Nuclear Magnetic Resonance (NMR) spectrometers.[1] Global
helium shortages, supply chain disruptions, and rising costs have made conservation essential
to ensure operational continuity and manage laboratory budgets.[2][3][4]

Q2: What are the primary approaches to reducing helium consumption for GC applications?
A2: There are two main strategies:

e Helium Conservation: This involves implementing practices and using hardware to minimize
the amount of helium used without changing the carrier gas. This is often the most
straightforward approach as it avoids the need to revalidate existing analytical methods.[5][6]

» Switching to an Alternative Carrier Gas: This involves converting GC methods to use a
different carrier gas, most commonly hydrogen or nitrogen.[7][8]
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Q3: What are the advantages and disadvantages of switching to hydrogen as a carrier gas?
A3:

o Advantages: Hydrogen is a highly efficient carrier gas that can often provide faster analysis
times without compromising separation efficiency.[7][9] It is also readily available and can be
produced on-demand in the lab using hydrogen generators, eliminating reliance on gas
cylinders.[1][10]

» Disadvantages: The primary concern with hydrogen is its flammability and the risk of
explosion at a 4% concentration in the air.[9] However, modern hydrogen generators and
safety features in GCs mitigate these risks.[1][11] Switching to hydrogen also requires
method development and revalidation.[12]

Q4: When is nitrogen a suitable alternative to helium?

A4: Nitrogen is an inexpensive and readily available gas.[5] It can be a good choice for GC
applications where high efficiency and speed are not critical, and the existing method has more
than adequate resolution.[8] However, nitrogen is less efficient than helium and hydrogen,
which can lead to broader peaks and longer analysis times.[9]

Q5: How can | conserve helium in my NMR spectrometer?

A5: The primary use of helium in NMR is as a liquid cryogen to cool the superconducting
magnets.[1] The main conservation strategy is to install a helium recovery and liquefaction
system. These systems capture the helium gas that boils off, purify it, and re-liquefy it to be
used again. A recovery system can recycle a significant percentage of the helium used, with
some facilities reporting up to 80% recovery.[13]

Troubleshooting Guides
Issue 1: Suspected Helium Leak in GC System

Symptoms:
e Increased helium cylinder consumption.

¢ Inconsistent retention times.
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» Poor peak shape and chromatography.
« Difficulty in achieving or maintaining inlet pressure.
Troubleshooting Steps:

 Visual Inspection: Check all visible connections, fittings, and tubing for any obvious signs of
damage or looseness.

o Electronic Leak Detection: Use an electronic leak detector specifically designed for helium
to systematically check all potential leak points.[14][15] Start from the gas cylinder regulator
and follow the gas path to the GC inlet.[16] Pay close attention to:

[¢]

Cylinder connections.

[¢]

Gas lines and fittings.

[e]

Gas purifiers.

o

Inlet septum and liner seals.

o Systematic Isolation: If the leak is not immediately obvious, you may need to isolate different
parts of the system to pinpoint the source.

o Common Leak Points: Be particularly thorough when checking common failure points like the
inlet septum, which should be changed regularly.[17]

Issue 2: Poor Chromatographic Performance After
Switching to Hydrogen

Symptoms:
e Changes in peak retention times.
e Loss of resolution.

e Tailing or fronting peaks.
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* In-source reactions in GC-MS.[18]
Troubleshooting Steps:

» Verify Linear Velocity: Ensure the linear velocity of the hydrogen carrier gas is correctly set.
For a direct method translation, running hydrogen at the same linear velocity as helium
should yield similar results.[17]

e Check for Leaks: The system should be thoroughly leak-checked after switching gases.

« Inlet Liner: A tapered inlet liner can improve results when using hydrogen as a carrier gas.
[17]

o GC-MS Specifics: For GC-MS systems, hydrogen can cause in-source reactions. Using a
GC-MS with a source designed for hydrogen or modifying the existing source (e.g., using a
larger aperture lens) can mitigate these issues.[18]

e Gas Purity: Ensure you are using high-purity hydrogen (99.9999% or greater) with low
oxygen and moisture levels.[18]

Data Presentation

Table 1: Quantitative Data on Helium Savings with Conservation Technologies
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Conservation Method Reported Savings/Benefit Instrument/System

) Extended helium cylinder life
Agilent Gas Saver Hardware GC-MSD
from 109 to 252 days.

Extended helium cylinder life
from 2 to 12 months in one 7890 GC

application.

Agilent 7890 Helium
Conservation Module

One helium cylinder can last

3.5 years with continuous 24/7

Thermo Fisher iConnect ] Split/Splitless Trace GC
] use, or up to 14 years with
Helium Saver ] ] systems
overnight/weekend nitrogen
switching.
Restek Gas Saver Mode 79% decrease in helium usage ) o
GC with split injection
Example across 100 analyses.

Experimental Protocols
Protocol: Converting a GC System from Helium to
Hydrogen Carrier Gas

This protocol outlines the key steps for switching your carrier gas from helium to hydrogen.
1. Pre-Conversion Review and Preparation:

o Document all current GC method parameters and instrument conditions, including flows,
pressures, and temperatures.[19]

» Perform routine GC maintenance, including changing the inlet septum and liner. A tapered
liner is recommended for hydrogen.[17]

2. Hardware and Gas Supply Modification:

« If using a hydrogen generator, ensure it provides the required purity (=99.9999%).[18]

» Replace any copper tubing with stainless steel, as copper can become brittle.[20]

« Install new, high-quality gas purifiers for hydrocarbons, oxygen, and moisture.[19]

e If your GC has a Flame lonization Detector (FID), you can use a 'T' connection to supply
both the carrier and fuel gas from a single generator.[17]
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3. System Purging and Conditioning:

e Install the column into the GC inlet but do not connect it to the detector yet.

 Start the hydrogen flow through the column to purge any oxygen.[17]

e Once purged, connect the column to the detector and perform a thorough electronic leak
check of all connections.

4. Method Translation and Initial Testing:

 In the GC software, change the carrier gas setting from helium to hydrogen.

o To replicate your existing chromatography, set the hydrogen to the same linear velocity used
for helium.[17]

e Run a blank sample to ensure a stable baseline.

 Inject a known standard and compare the chromatogram to one obtained using helium.
Retention times should be very similar.

5. Optimization (Optional):

» To take advantage of hydrogen's efficiency, you can increase the linear velocity to shorten
analysis times while maintaining resolution.[21]

Mandatory Visualizations
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Decision Tree for Helium Conservation Strategy

Start: Need to Reduce
Helium Consumption

Is revalidating the
analytical method feasible?

Implement Helium
Conservation Measures

Use 'Gas Saver' Implement 'Sleep/Wake'
mode modes

Is analysis speed a
high priority?

es No
Perform regular Switch to Hydrogen Switch to Nitrogen
leak checks Carrier Gas Carrier Gas

Click to download full resolution via product page

Caption: Decision tree for selecting a helium conservation strategy.
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Workflow for Switching Carrier Gas from Helium to Hydrogen
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Connect Column
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Caption: Workflow for switching GC carrier gas from helium to hydrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 20. chromatographyonline.com [chromatographyonline.com]
e 21. youtube.com [youtube.com]

 To cite this document: BenchChem. [Technical Support Center: Helium Conservation in
Laboratory Equipment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201725#strategies-for-reducing-helium-
consumption-in-laboratory-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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